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Compound of Interest

Compound Name: Tetravinylsilane

Cat. No.: B072032

For researchers and professionals in drug development, the meticulous management of
chemical waste is a cornerstone of laboratory safety and environmental responsibility.
Tetravinylsilane, a highly flammable organosilane, requires specific disposal procedures to
mitigate risks. This guide provides essential, step-by-step instructions for the proper disposal of
tetravinylsilane, ensuring the safety of laboratory personnel and compliance with regulatory
standards.

Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)
for tetravinylsilane. Always operate in a well-ventilated area, preferably within a chemical
fume hood. The use of appropriate Personal Protective Equipment (PPE) is mandatory.

Essential Personal Protective Equipment (PPE):

o Eye Protection: Safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).

» Body Protection: A flame-retardant lab coat and closed-toe shoes.

Tetravinylsilane is a highly flammable liquid and vapor; therefore, all sources of ignition, such
as open flames and sparks, must be strictly avoided.[1][2] Ensure that all containers and
equipment are properly grounded and bonded to prevent the buildup of static electricity.[1]
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Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for tetravinylsilane.

Property Value Source
Molecular Formula CsH12Si [3]
Molecular Weight 136.27 g/mol [3]
Appearance Liquid [1]
Boiling Point 130-131 °C

Flash Point 6 °C (42.8 °F) - closed cup

Signal Word Danger

Highly flammable liquid and
vapor (H225)

Hazard Statements

_ _ Dispose of at a licensed waste
Disposal Recommendation ) N
disposal facility

Step-by-Step Disposal Protocol for Tetravinylsilane
Waste

The primary method for the disposal of tetravinylsilane is through a licensed hazardous waste
contractor, typically involving chemical incineration.[2] The following protocol outlines the steps
for safely accumulating and preparing tetravinylsilane waste for collection.

Experimental Protocol: Waste Accumulation and
Preparation

Objective: To safely collect and store tetravinylsilane waste and contaminated materials for
disposal by a licensed professional service.

Materials:

o Designated hazardous waste container (chemically resistant, with a secure lid)
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» Waste labels

¢ Inert absorbent material (e.g., vermiculite, sand)
o Non-sparking tools for spill cleanup|[1]
Procedure:

» Waste Segregation:

o Designate a specific, properly labeled waste container for tetravinylsilane and related
waste.

o Do not mix tetravinylsilane waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office. Incompatible
mixtures can create additional hazards.

e Collecting Liquid Waste:

o Carefully transfer unwanted tetravinylsilane into the designated waste container using a
funnel.

o Perform this transfer within a chemical fume hood to minimize inhalation exposure.
o Ensure the exterior of the waste container remains clean and free of contamination.
e Managing Contaminated Solids:

o Place any materials contaminated with tetravinylsilane, such as absorbent pads, gloves,
and empty containers, into a separate, clearly labeled solid waste container.

o Empty containers should be handled with care as they may contain flammable residual
vapors.[1]

e Spill Management:

o In the event of a spill, immediately alert personnel in the area and evacuate if necessary.
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o Remove all ignition sources.

o Contain the spill and absorb the liquid using an inert, non-combustible absorbent material
like sand or vermiculite.[2]

o Using non-sparking tools, collect the absorbed material and place it in the designated solid
waste container.[1]

o Container Sealing and Labeling:

o Securely close the waste container. Do not overfill; a general guideline is to fill to no more
than 90% capacity.

o Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "Tetravinylsilane"

The associated hazards (e.g., "Flammable Liquid™)

The date of accumulation

The name of the principal investigator or lab contact
o Storage Pending Disposal:

o Store the sealed and labeled waste container in a designated, well-ventilated, and cool
secondary containment area away from heat and ignition sources.

o The storage area should be secure and accessible only to authorized personnel.
» Arranging for Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.

o Provide them with all necessary information about the waste stream.
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Logical Workflow for Tetravinylsilane Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of tetravinylsilane.
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Start: Generation of
Tetravinylsilane Waste

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Work in a
Chemical Fume Hood

Is the waste liquid or
contaminated solid?

Step 3a: Collect Liquid Waste
in a Labeled, Designated
Waste Container

Step 3b: Collect Contaminated Solids
in a Separate Labeled Container

Step 4: Securely Seal and
Label Container(s) with
Hazardous Waste Label

Step 5: Store in a Cool, Ventilated,
Secondary Containment Area

Step 6: Contact EHS for
Waste Pickup

End: Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

Workflow for the safe laboratory disposal of tetravinylsilane.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of tetravinylsilane, fostering a culture of safety and environmental stewardship within
the research environment. Always consult your institution's specific guidelines for chemical
waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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